Cas no 1909324-78-2 (azetidine-1-carboximidamide hydrochloride)

• Product Name: azetidine-1-carboximidamide hydrochloride
• CAS No: 1909324-78-2
• MF: C₄H₁₀ClN₃
• MW: 135.595299243927
• MDL: MFCD29047631
• CID: 4629115
• PubChem ID: 20093904
• Update Time: 2025-06-08

azetidine-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• azetidine-1-carboximidamide hydrochloride

• MDL： MFCD29047631
• Inchi： 1S/C4H9N3.ClH/c5-4(6)7-2-1-3-7;/h1-3H2,(H3,5,6);1H
• InChI Key： GCZXJXFOKSZSKV-UHFFFAOYSA-N
• SMILES： N1(C(N)=N)CCC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on azetidine-1-carboximidamide hydrochloride

Introduction to Azetidine-1-carboximidamide Hydrochloride (CAS No. 1909324-78-2)

Azetidine-1-carboximidamide hydrochloride, a compound with the chemical formula C₄H₆ClN₃O, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1909324-78-2, has garnered attention due to its potential applications in drug development and molecular research. The structure of azetidine-1-carboximidamide hydrochloride consists of a six-membered heterocyclic ring containing nitrogen atoms, which contributes to its unique chemical and biological properties.

The azetidine-1-carboximidamide hydrochloride molecule is characterized by its carboximidamide functional group, which is a key feature for its reactivity and interaction with biological targets. This functional group allows the compound to participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. Additionally, the hydrochloride salt form enhances the stability and solubility of the compound, facilitating its use in pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological properties of azetidine-1-carboximidamide hydrochloride. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for developing new therapeutic agents. Specifically, studies have focused on its potential role in modulating inflammatory pathways and neurotransmitter systems, which could lead to novel treatments for conditions such as autoimmune diseases and neurological disorders.

One of the most compelling aspects of azetidine-1-carboximidamide hydrochloride is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to interact with biological targets in a manner similar to established drugs, potentially reducing the time and cost associated with drug discovery and development. Furthermore, the compound's unique heterocyclic structure provides a scaffold for further chemical modifications, allowing researchers to fine-tune its properties for specific applications.

The synthesis of azetidine-1-carboximidamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed in the preparation process. The availability of high-quality starting materials and well-established synthetic protocols are crucial for obtaining a reliable supply of this compound for research purposes.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of azetidine-1-carboximidamide hydrochloride. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These insights are invaluable for designing experiments and optimizing drug candidates before they enter clinical trials.

The pharmacokinetic properties of azetidine-1-carboximidamide hydrochloride are another area of active investigation. Researchers are studying how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is essential for determining appropriate dosages and delivery methods for therapeutic applications. Additionally, understanding the compound's metabolic pathways can help identify potential side effects and interactions with other drugs.

In conclusion, azetidine-1-carboximidamide hydrochloride (CAS No. 1909324-78-2) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structure, reactivity, and pharmacological properties make it an attractive candidate for further study. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutics.